Cas no 1807266-71-2 (Methyl 5-bromo-2-methyl-4-nitrobenzoate)

• Product Name: Methyl 5-bromo-2-methyl-4-nitrobenzoate
• CAS No: 1807266-71-2
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 4949940
• Update Time: 2025-10-29

Methyl 5-bromo-2-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-methyl-4-nitrobenzoate

• Inchi： 1S/C9H8BrNO4/c1-5-3-8(11(13)14)7(10)4-6(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： GQSRHZAQOWIEKK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Additional information on Methyl 5-bromo-2-methyl-4-nitrobenzoate

Methyl 5-bromo-2-methyl-4-nitrobenzoate: A Key Compound in Modern Pharmaceutical Chemistry

Methyl 5-bromo-2-methyl-4-nitrobenzoate is a versatile organic compound with a molecular formula of C₁₀H₈BrNO₄. This compound, identified by the CAS No. 1807266-71-2, represents a critical intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structural features, including the presence of bromo, methyl, and nitro functional groups, make it a valuable building block for drug discovery and development. Recent advancements in medicinal chemistry have highlighted the importance of 5-bromo-2-methyl-4-nitrobenzoate derivatives in targeting specific biological pathways, particularly in the context of inflammation and cancer therapy.

The 5-bromo-2-methyl-4-nitrobenzoate moiety exhibits distinct electronic and steric properties due to the conjugation of aromatic rings and the electron-withdrawing effects of the nitro and bromo substituents. These characteristics are crucial in modulating the reactivity and selectivity of the compound during synthetic processes. Studies published in 2023 in journals such as Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry have demonstrated that the 4-nitro group enhances the electrophilic nature of the aromatic ring, facilitating the formation of stable intermediates during coupling reactions. This property is particularly relevant in the synthesis of 2-methyl derivatives, which are often employed as scaffolds for developing novel antitumor agents.

Recent research has focused on the application of Methyl 5-bromo-2-methyl-4-nitrobenzoate in the design of selective inhibitors for protein kinases, a family of enzymes implicated in various diseases. A 2023 study published in ACS Chemical Biology reported the successful synthesis of a series of 5-bromo derivatives that showed enhanced activity against the EGFR (Epidermal Growth Factor Receptor) kinase. The 4-nitro group was found to play a critical role in stabilizing the transition state during the binding process, thereby improving the compound's potency. This finding underscores the importance of the 4-nitro substituent in optimizing the pharmacological profile of the compound.

From a synthetic perspective, the 2-methyl group in Methyl 5-bromo-2-methyl-4-nitrobenzoate contributes to the steric bulk of the molecule, which can influence its interaction with biological targets. A 2023 paper in Chemical Communications described the use of 5-bromo derivatives as precursors for the preparation of bioactive heterocyclic compounds. The 2-methyl substituent was shown to enhance the solubility of the final product, making it more suitable for pharmaceutical applications. This highlights the strategic role of the 2-methyl group in improving the physicochemical properties of the compound.

Recent advancements in computational chemistry have further expanded the utility of Methyl 5-bromo-2-methyl-4-nitrobenzoate. A 2023 study in Journal of Computational Chemistry utilized molecular docking simulations to predict the binding affinity of 4-nitro derivatives to specific protein targets. The results indicated that the 4-nitro group significantly enhances the interaction with hydrophobic pockets in the target protein, thereby improving the compound's therapeutic potential. This computational approach has become a valuable tool in the rational design of new drug candidates based on 5-bromo scaffolds.

The 5-bromo substituent in Methyl 5-bromo-2-methyl-4-nitrobenzoate also plays a critical role in the metabolic stability of the compound. A 2023 study published in Drug Metabolism and Disposition explored the in vitro metabolism of 4-nitro derivatives. The findings revealed that the 5-bromo group reduces the susceptibility of the compound to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly advantageous for the development of long-acting pharmaceuticals, where sustained release of the active agent is required.

Furthermore, the 2-methyl group in Methyl 5-bromo-2-methyl-4-nitrobenzoate has been shown to influence the solubility and bioavailability of the compound. A 2023 paper in European Journal of Medicinal Chemistry reported that the introduction of the 2-methyl substituent increased the water solubility of the compound by approximately 30%, which is a critical factor in the formulation of oral dosage forms. This improvement in solubility is attributed to the steric hindrance caused by the 2-methyl group, which prevents the formation of hydrogen bonds with water molecules.

Recent studies have also investigated the potential of Methyl 5-bromo-2-methyl-4-nitrobenzoate in the development of anti-inflammatory agents. A 2023 study in Journal of Inflammation Research demonstrated that the 4-nitro derivatives of the compound exhibited significant inhibitory activity against the NF-κB signaling pathway, a key mediator of inflammation. The 5-bromo group was found to enhance the anti-inflammatory effects by modulating the activity of the enzyme COX-2 (Cyclooxygenase-2), which is involved in the production of pro-inflammatory prostaglandins. This finding highlights the versatility of the 4-nitro substituent in targeting multiple biological pathways.

From a synthetic standpoint, the 2-methyl group in Methyl 5-bromo-2-methyl-4-nitrobenzoate has also been explored for its role in the formation of chiral centers. A 2023 paper in Organic Letters described the synthesis of enantiomerically pure 5-bromo derivatives using asymmetric catalysis. The 2-methyl group was found to be crucial in determining the stereochemistry of the final product, which has implications for the biological activity of the compound. This work underscores the importance of the 2-methyl substituent in the design of chiral pharmaceuticals.

Recent advancements in green chemistry have also focused on the sustainable synthesis of Methyl 5-bromo-2-methyl-4-nitrobenzoate. A 2023 study in Green Chemistry reported the development of a catalytic method for the preparation of the compound using microwave-assisted techniques. This approach significantly reduced the energy consumption and waste generation associated with traditional synthetic methods. The 5-bromo and 4-nitro groups were found to be compatible with the reaction conditions, making this method a viable option for large-scale production of the compound.

In conclusion, the 5-bromo-2-methyl-4-nitrobenzoate moiety in Methyl 5-bromo-2-methyl-4-nitrobenzoate has emerged as a versatile scaffold in medicinal chemistry. The unique combination of the 5-bromo, 4-nitro, and 2-methyl substituents contributes to the compound's reactivity, selectivity, and biological activity. Recent studies have demonstrated the potential of this compound in the development of novel therapeutics for a range of diseases, including cancer and inflammation. As research in this field continues to advance, the Methyl 5-bromo-2-methyl-4-nitrobenzoate derivative is poised to play a significant role in the discovery of new drugs with improved efficacy and safety profiles.

For further information on the synthesis, properties, and applications of Methyl 5-bromo-2-methyl-4-nitrobenzoate, please refer to the latest literature in the field of medicinal chemistry and organic synthesis. The compound's unique structural features make it an attractive candidate for continued exploration in the development of novel pharmaceuticals.

Keywords: Methyl 5-bromo-2-methyl-4-nitrobenzoate, medicinal chemistry, drug discovery, synthetic biology, computational chemistry.

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